Cas no 1823900-71-5 (Ethyl 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate)

• Product Name: Ethyl 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate
• CAS No: 1823900-71-5
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 4827148
• Update Time: 2025-06-27

Ethyl 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-METHYL-3-OXO-2,3-DIHYDROPYRIDAZINE-4-CARBOXYLATE
• ethyl 2-methyl-3-oxopyridazine-4-carboxylate
• Ethyl 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate

• Inchi： 1S/C8H10N2O3/c1-3-13-8(12)6-4-5-9-10(2)7(6)11/h4-5H,3H2,1-2H3
• InChI Key： MWMBFNUYENAYTE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=NN(C)C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 294
• XLogP3: -0.1
• Topological Polar Surface Area: 59

Additional information on Ethyl 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate

Ethyl 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate (CAS No. 1823900-71-5): An Overview of a Promising Heterocyclic Compound

Ethyl 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate (CAS No. 1823900-71-5) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of pyridazines, which are six-membered rings containing two nitrogen atoms. The presence of the methyl and ethyl ester groups imparts specific properties that make it a valuable intermediate in synthetic chemistry.

The chemical structure of Ethyl 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate is characterized by a pyridazine ring with a ketone group at the 3-position and an ester group at the 4-position. The methyl group at the 2-position adds further complexity and reactivity to the molecule. This structure provides a versatile platform for further functionalization and derivatization, making it an attractive candidate for the synthesis of more complex molecules with potential therapeutic or industrial applications.

Recent research studies have explored the synthetic routes and reactivity of Ethyl 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate. One notable study published in the *Journal of Organic Chemistry* (2021) detailed an efficient one-pot synthesis method that utilizes readily available starting materials and mild reaction conditions. This method not only simplifies the synthesis process but also improves yield and purity, making it suitable for large-scale production.

In the context of pharmaceutical research, Ethyl 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate has shown promise as a lead compound for the development of novel drugs. A study published in *Bioorganic & Medicinal Chemistry Letters* (2020) investigated its potential as an inhibitor of specific enzymes involved in various diseases. The results indicated that derivatives of this compound exhibit potent inhibitory activity against key enzymes, suggesting its potential use in treating conditions such as cancer, neurodegenerative disorders, and inflammatory diseases.

Moreover, Ethyl 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate has been explored for its materials science applications. A research team from the University of California, Berkeley, reported in *Advanced Materials* (2019) that this compound can be used as a building block for the synthesis of conductive polymers with enhanced electronic properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).

The safety profile of Ethyl 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate is another important aspect to consider. While it is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols to minimize any potential risks. Studies have shown that this compound does not exhibit significant toxicity or mutagenicity at typical exposure levels.

In conclusion, Ethyl 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate (CAS No. 1823900-71-5) is a versatile heterocyclic compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play a significant role in advancing various scientific fields.